Propargyl bromide
Propargyl bromide
The product is 80% solution of propargyl bromide in toluene. Propargyl bromide (3-bromopropyne, C3H3Br, or 3BP) possess propargyl group, which is an important three-carbon building block. It participates in the stereoselective propargylation reaction of α-alkoxy aldehydes. It is used to compose a soil fumigant trizone.
The product is an 80wt.% solution of propargyl bromide (3-bromo-1-propyne) in xylene.
3-bromopropyne appears as a colorless to light yellow liquid substance with a sharp odor. Flash point 65°F. Denser than water and insoluble in water. Vapors are heavier than air. May be irritating to skin and eyes. Used to make other chemicals. It may decompose explosively with mild shock.
The product is an 80wt.% solution of propargyl bromide (3-bromo-1-propyne) in xylene.
3-bromopropyne appears as a colorless to light yellow liquid substance with a sharp odor. Flash point 65°F. Denser than water and insoluble in water. Vapors are heavier than air. May be irritating to skin and eyes. Used to make other chemicals. It may decompose explosively with mild shock.
Brand Name:
Vulcanchem
CAS No.:
106-96-7
VCID:
VC20845051
InChI:
InChI=1S/C3H3Br/c1-2-3-4/h1H,3H2
SMILES:
C#CCBr
Molecular Formula:
C3H3Br
Molecular Weight:
118.96 g/mol
Propargyl bromide
CAS No.: 106-96-7
Cat. No.: VC20845051
Molecular Formula: C3H3Br
Molecular Weight: 118.96 g/mol
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Specification
| Description | The product is 80% solution of propargyl bromide in toluene. Propargyl bromide (3-bromopropyne, C3H3Br, or 3BP) possess propargyl group, which is an important three-carbon building block. It participates in the stereoselective propargylation reaction of α-alkoxy aldehydes. It is used to compose a soil fumigant trizone. The product is an 80wt.% solution of propargyl bromide (3-bromo-1-propyne) in xylene. 3-bromopropyne appears as a colorless to light yellow liquid substance with a sharp odor. Flash point 65°F. Denser than water and insoluble in water. Vapors are heavier than air. May be irritating to skin and eyes. Used to make other chemicals. It may decompose explosively with mild shock. |
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| CAS No. | 106-96-7 |
| Molecular Formula | C3H3Br |
| Molecular Weight | 118.96 g/mol |
| IUPAC Name | 3-bromoprop-1-yne |
| Standard InChI | InChI=1S/C3H3Br/c1-2-3-4/h1H,3H2 |
| Standard InChI Key | YORCIIVHUBAYBQ-UHFFFAOYSA-N |
| SMILES | C#CCBr |
| Canonical SMILES | C#CCBr |
| Boiling Point | 190 to 194 °F at 760 mm Hg (EPA, 1998) 89.0 °C 89 °C |
| Colorform | Liquid Colorless, crystalline |
| Flash Point | 50 °F (EPA, 1998) 10.0 °C (closed cup); 18.0 °C (open cup) |
| Melting Point | -77.9 °F (EPA, 1998) |
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